Sodium equilenin sulfate

Specification

• CAS No.: 16680-48-1
• Molecular Formula: C18H18NaO5S
• Molecular Weight: 369.4 g/mol
• IUPAC Name: sodium;[(13S,14S)-13-methyl-17-oxo-12,14,15,16-tetrahydro-11H-cyclopenta[a]phenanthren-3-yl] sulfate
• Standard InChI: InChI=1S/C18H18O5S.Na/c1-18-9-8-14-13-5-3-12(23-24(20,21)22)10-11(13)2-4-15(14)16(18)6-7-17(18)19;/h2-5,10,16H,6-9H2,1H3,(H,20,21,22);/t16-,18-;/m0./s1
• Standard InChI Key: DQIJAZCUWQSOEA-AKXYIILFSA-N
• Isomeric SMILES: C[C@]12CCC3=C([C@@H]1CCC2=O)C=CC4=C3C=CC(=C4)OS(=O)(=O)O.[Na]
• SMILES: CC12CCC3=C(C1CCC2=O)C=CC4=C3C=CC(=C4)OS(=O)(=O)[O-].[Na+]
• Canonical SMILES: CC12CCC3=C(C1CCC2=O)C=CC4=C3C=CC(=C4)OS(=O)(=O)O.[Na]
• Appearance: White to Off-White Solid

Introduction

Sodium equilenin sulfate is a synthetic estrogenic compound, often used in pharmaceutical formulations for its hormonal properties. It is part of a broader class of estrogens that are used to treat various conditions related to hormonal imbalances. This article will delve into the chemical properties, therapeutic applications, and research findings related to sodium equilenin sulfate.

Therapeutic Applications

Sodium equilenin sulfate is used in conjugated estrogen formulations, which are primarily employed to treat menopausal symptoms, such as hot flashes and vaginal atrophy. These formulations are also used for the prevention of postmenopausal osteoporosis and in certain cases of breast cancer and prostate cancer palliation.

Therapeutic Uses

Condition	Description
Menopausal Symptoms	Treatment of moderate to severe vasomotor symptoms and vulvar/vaginal atrophy.
Postmenopausal Osteoporosis	Prevention to reduce the risk of fractures.
Breast Cancer	Palliative treatment in selected cases.
Prostate Cancer	Palliative treatment for advanced androgen-dependent carcinoma.

Sulfatase Activity

Sodium equilenin sulfate has been studied in the context of sulfatase activity, particularly in hair follicles. Unlike estrone sulfate, equilenin sulfate does not effectively distinguish between patients with recessive X-linked ichthyosis and controls based on sulfatase activity.